Spectroscopic studies of 1,2-diaminoanthraquinone (DAQ) as a fluorescent probe for the imaging of nitric oxide in living cells

Photochemical & Photobiological Sciences Pub Date: 2007-11-30 DOI: 10.1039/B707528F

Abstract

Spectroscopic analysis of the fluorescent probe 1,2-diaminoanthraquinone (DAQ) provides information about the mechanism of nitric oxide imaging in living cells. Fluorescent aggregates of a reaction product of DAQ are thought to be responsible for the images obtained with confocal fluorescence microscopy.

Graphical abstract: Spectroscopic studies of 1,2-diaminoanthraquinone (DAQ) as a fluorescent probe for the imaging of nitric oxide in living cells
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